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Compound of Interest

Compound Name: tert-Amyl acetate

Cat. No.: B1606918

Introduction

Tert-Amyl acetate, also known as 2-methylbutan-2-yl acetate, is a colorless to yellow liquid
with a characteristic banana-like odor.[1] It is utilized as a solvent and in the formulation of
fragrances and flavoring agents. The purity of tert-amyl acetate is crucial for its intended
applications, necessitating an effective purification protocol. This document outlines a standard
laboratory procedure for the purification of tert-amyl acetate, typically following its synthesis
via Fischer esterification. The protocol involves a series of extraction and washing steps to
remove impurities such as residual acid catalyst, unreacted carboxylic acid, and alcohol,
followed by a final distillation to yield the pure ester. This procedure is designed for
researchers, scientists, and professionals in drug development and chemical synthesis.

Materials and Equipment

Reagents:

Crude tert-Amyl Acetate

5% Sodium Bicarbonate (NaHCO3) solution

Saturated Sodium Chloride (NaCl) solution (Brine)

Anhydrous Sodium Sulfate (Na2S0Oa4) or Magnesium Sulfate (MgSOa)

Deionized Water
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» Boiling chips

Equipment:

Separatory funnel (appropriate size for the volume of crude product)

o Erlenmeyer flasks

» Beakers

o Graduated cylinders

e Round-bottom flask

o Simple distillation apparatus (heating mantle, distillation head, condenser, receiving flask)
e Thermometer

e Support stands and clamps

e Funnel

 Filter paper

Rotary evaporator (optional)

Experimental Protocol

1. Quenching and Initial Extraction:

Transfer the crude tert-amyl acetate reaction mixture to a separatory funnel.

Add an equal volume of deionized water to the separatory funnel.

Stopper the funnel, and while securely holding the stopper and stopcock, invert the funnel
and vent to release any pressure.

Shake the funnel gently for 1-2 minutes, with periodic venting.[2][3]
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Allow the layers to separate. The organic layer (tert-amyl acetate) is less dense than water
and will be the top layer.[1][4]

Drain the lower aqueous layer and discard it.
. Neutralization Wash:

To the organic layer remaining in the separatory funnel, add a 5% aqueous sodium
bicarbonate solution in portions. Add approximately one-third of the organic layer volume at a
time.

After each addition, gently swirl the unstoppered funnel until the initial vigorous
effervescence subsides. This step neutralizes any remaining acid catalyst and unreacted
carboxylic acid.[5]

Stopper the funnel and shake gently, remembering to vent frequently to release the carbon
dioxide gas produced.

Allow the layers to separate and drain the lower aqueous layer.
Repeat the sodium bicarbonate wash until no more gas evolution is observed.
. Brine Wash:

Wash the organic layer with an equal volume of saturated sodium chloride (brine) solution.[3]
This helps to remove any remaining dissolved water and some organic impurities from the
organic layer.

Shake the separatory funnel for 1-2 minutes with venting.
Allow the layers to separate and drain the lower aqueous brine layer.
. Drying the Organic Layer:
Transfer the washed tert-amyl acetate to a clean, dry Erlenmeyer flask.

Add a suitable amount of anhydrous sodium sulfate or magnesium sulfate to the ester.[5][6]
Start with a small amount and add more until the drying agent no longer clumps together and
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some of it remains free-flowing.[3]

o Swirl the flask and let it stand for 10-15 minutes to ensure all water is absorbed.
5. Isolation of the Crude Product:

» Decant or filter the dried tert-amyl acetate into a clean, dry round-bottom flask suitable for
distillation.

6. Final Purification by Distillation:

e Add a few boiling chips to the round-bottom flask containing the dried tert-amyl acetate.
o Assemble a simple distillation apparatus. Ensure all glassware is dry.

e Heat the flask gently using a heating mantle.

» Collect the fraction that distills at the boiling point of tert-amyl acetate, which is
approximately 125 °C at atmospheric pressure.[7][8] Discard any initial distillate that comes
over at a lower temperature.

e Collect the purified product in a pre-weighed receiving flask.

Data Presentation

The physical properties of tert-amyl acetate are summarized in the table below. These values
are critical for monitoring the purification process, particularly the boiling point during distillation,
and for characterizing the final product.
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Property Value Reference
Molecular Weight 130.18 g/mol [1114]
Boiling Point 125 °C (257 °F) at 760 mmHg [4117]
Density 0.874 g/mL at 20 °C [4107]
Appearance Colorless to pale yellow liquid [1109]
Odor Banana-like [1]
Solubility in Water Sparingly soluble [10]
Solubility in Organic Solvents Soluble in common organic [10]
solvents
Diagrams

The following diagram illustrates the workflow for the purification of tert-amyl acetate.
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Caption: Workflow for the purification of tert-Amyl acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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